Cas no 877632-55-8 (4-chloro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzamide)

• Product Name: 4-chloro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzamide
• CAS No: 877632-55-8
• MF: C₂₃H₂₃ClFN₃O₂
• MW: 427.89902806282
• CID: 6223566
• PubChem ID: 16809868
• Update Time: 2025-10-28

4-chloro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzamide
• 4-chloro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]benzamide
• 877632-55-8
• AKOS024653677
• 4-chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzamide
• 4-chloro-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)benzamide
• F2504-0250

• Inchi： 1S/C23H23ClFN3O2/c24-18-5-3-17(4-6-18)23(29)26-16-21(22-2-1-15-30-22)28-13-11-27(12-14-28)20-9-7-19(25)8-10-20/h1-10,15,21H,11-14,16H2,(H,26,29)
• InChI Key： WMBXOIFUZHWEAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC(C1=CC=CO1)N1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 427.1462828g/mol
• Monoisotopic Mass: 427.1462828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 48.7Ų

Additional information on 4-chloro-N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}benzamide

4-Chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzamide (CAS No 877632-55-8)

The compound 4-chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzamide, with the CAS registry number 877632-55-8, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzamide moiety, a piperazine ring, and a furan group, all of which contribute to its potential biological activity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The presence of the piperazine ring is particularly notable, as it is a common structural motif in many bioactive compounds, including antipsychotics and anticonvulsants. The fluorophenyl group attached to the piperazine ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and receptor binding affinity.

Recent studies have explored the pharmacological profile of this compound, with particular emphasis on its potential as a modulator of certain G-protein coupled receptors (GPCRs). The furan group, located at the 2-position of the ethyl chain, has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby increasing its bioavailability. This characteristic makes it a promising candidate for drug delivery systems targeting chronic diseases such as neurodegenerative disorders or inflammatory conditions.

In terms of therapeutic applications, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has shown potential as a cyclooxygenase (COX) inhibitor, which could be beneficial in treating conditions like arthritis or cardiovascular diseases. Additionally, its ability to modulate ion channels suggests that it may have applications in pain management or epilepsy treatment.

The safety profile of this compound has also been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic toxicity studies are still underway to fully assess its long-term safety and suitability for prolonged use in humans.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its three-dimensional structure and conformational flexibility, which are critical factors in determining its interactions with biological targets.

In conclusion, the compound 4-chloro-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}benzamide (CAS No 877632-55-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. As research continues to uncover its full potential, this compound holds great promise for developing innovative therapeutic agents that address unmet medical needs.